Cas no 946784-66-3 (4-(3-Methylphenoxy)-2-(trifluoromethyl)aniline)

• Product Name: 4-(3-Methylphenoxy)-2-(trifluoromethyl)aniline
• CAS No: 946784-66-3
• MF: C₁₄H₁₂F₃NO
• MW: 267.24639415741
• CID: 4721738
• Update Time: 2025-07-21

4-(3-Methylphenoxy)-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-METHYLPHENOXY)-2-(TRIFLUOROMETHYL)ANILINE
• 4-(m-Tolyloxy)-2-(trifluoromethyl)aniline
• 4-m-Tolyloxy-2-trifluoromethyl-phenylamine
• 4-(3-Methylphenoxy)-2-(trifluoromethyl)aniline

• Inchi： 1S/C14H12F3NO/c1-9-3-2-4-10(7-9)19-11-5-6-13(18)12(8-11)14(15,16)17/h2-8H,18H2,1H3
• InChI Key： KHGAZSHJGNAFFJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1N)OC1=CC=CC(C)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• Topological Polar Surface Area: 35.2

Additional information on 4-(3-Methylphenoxy)-2-(trifluoromethyl)aniline

Introduction to 4-(3-Methylphenoxy)-2-(trifluoromethyl)aniline (CAS No. 946784-66-3)

4-(3-Methylphenoxy)-2-(trifluoromethyl)aniline, with the chemical formula C₁₀H₁₀F₃NO, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of aromatic amines and features a unique structural motif that has garnered considerable attention due to its potential applications in drug development. The presence of both a methylphenoxy group and a trifluoromethyl group makes this molecule particularly interesting for its pharmacological properties.

The compound's CAS number, 946784-66-3, uniquely identifies it in scientific literature and databases, facilitating accurate referencing and research. The molecular structure of 4-(3-Methylphenoxy)-2-(trifluoromethyl)aniline consists of a benzene ring substituted with an aniline moiety at the 2-position and a phenoxy group at the 4-position, with the phenoxy group itself being further substituted with a methyl group. The introduction of a trifluoromethyl group at the 2-position of the aniline ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

This compound has been extensively studied for its potential role in various therapeutic applications. One of the most notable areas of research involves its use as an intermediate in the synthesis of more complex pharmaceutical molecules. The fluorine atoms in the trifluoromethyl group contribute to the compound's binding affinity and selectivity, making it a valuable building block for designing drugs that interact with biological targets more effectively.

Recent studies have highlighted the pharmacological potential of 4-(3-Methylphenoxy)-2-(trifluoromethyl)aniline in the treatment of neurological disorders. Research indicates that this compound may exhibit properties similar to those of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The aniline core of the molecule is known to interact with serotonin receptors, while the methylphenoxy group may enhance binding affinity through steric and electronic effects.

In addition to its applications in neurology, 4-(3-Methylphenoxy)-2-(trifluoromethyl)aniline has shown promise in other therapeutic areas. For instance, preliminary studies suggest that it may have anti-inflammatory properties, making it a candidate for developing novel treatments for conditions such as rheumatoid arthritis. The trifluoromethyl substitution is particularly noteworthy, as it is often employed in drug design to improve metabolic stability and reduce susceptibility to degradation by enzymes.

The synthesis of 4-(3-Methylphenoxy)-2-(trifluoromethyl)aniline involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis begins with the preparation of a Grignard reagent from bromoaniline, followed by reaction with trifluoroacetic acid derivatives to introduce the trifluoromethyl group. Subsequent functionalization with a methylphenoxy group completes the molecular structure. This synthetic route highlights the compound's complexity and underscores the importance of advanced synthetic techniques in pharmaceutical chemistry.

The spectroscopic properties of 4-(3-Methylphenoxy)-2-(trifluoromethyl)aniline have been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These studies provide valuable insights into the compound's structure and purity, which are essential for ensuring its suitability for pharmaceutical applications. The high-resolution NMR spectra, particularly those obtained using deuterated solvents like DMSO-d₆, offer detailed information about the molecular environment and dynamics.

In conclusion, 4-(3-Methylphenoxy)-2-(trifluoromethyl)aniline (CAS No. 946784-66-3) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of both a methylphenoxy group and a trifluoromethyl group, make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its applications in various medical fields, underscoring its importance as a valuable intermediate in drug discovery.